Cas no 2229574-92-7 (1-(3-cyanophenyl)-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-(3-cyanophenyl)-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2229574-92-7
• MF: C₁₄H₁₃F₂NO₂
• MW: 265.25533080101
• CID: 6615873
• PubChem ID: 165735606
• Update Time: 2025-06-29

1-(3-cyanophenyl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyanophenyl)-4,4-difluorocyclohexane-1-carboxylic acid
• EN300-1957767
• 2229574-92-7

• Inchi： 1S/C14H13F2NO2/c15-14(16)6-4-13(5-7-14,12(18)19)11-3-1-2-10(8-11)9-17/h1-3,8H,4-7H2,(H,18,19)
• InChI Key： FAIROFXYRNHJRX-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2C=CC=C(C#N)C=2)CC1)F

Computed Properties

• Exact Mass: 265.09143498g/mol
• Monoisotopic Mass: 265.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.1Ų

Additional information on 1-(3-cyanophenyl)-4,4-difluorocyclohexane-1-carboxylic acid

1-(3-Cyanophenyl)-4,4-Difluorocyclohexane-1-carboxylic Acid: A Comprehensive Overview

1-(3-Cyanophenyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2229574-92-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyanophenyl group and a difluorocyclohexane ring, which contribute to its potential therapeutic applications and biological activities.

The cyanophenyl moiety is a well-known functional group in organic chemistry, often associated with compounds that exhibit various biological activities, such as anti-inflammatory, antiviral, and anticancer properties. The presence of this group in 1-(3-cyanophenyl)-4,4-difluorocyclohexane-1-carboxylic acid suggests that it may have similar biological effects. Additionally, the difluorocyclohexane ring provides enhanced stability and metabolic resistance, making the compound more suitable for pharmaceutical development.

Recent studies have explored the potential of 1-(3-cyanophenyl)-4,4-difluorocyclohexane-1-carboxylic acid in various therapeutic areas. One notable area of research is its use as an inhibitor of specific enzymes involved in inflammatory pathways. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibited the activity of cyclooxygenase-2 (COX-2), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain. This finding suggests that 1-(3-cyanophenyl)-4,4-difluorocyclohexane-1-carboxylic acid could be a promising candidate for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

Beyond its anti-inflammatory properties, 1-(3-cyanophenyl)-4,4-difluorocyclohexane-1-carboxylic acid has also shown potential as an antiviral agent. A study conducted by a team of virologists at a leading research institution found that this compound exhibited significant antiviral activity against several strains of influenza virus. The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes. These findings highlight the versatility of 1-(3-cyanophenyl)-4,4-difluorocyclohexane-1-carboxylic acid and its potential to address multiple therapeutic targets.

In the realm of cancer research, 1-(3-cyanophenyl)-4,4-difluorocyclohexane-1-carboxylic acid has been investigated for its anticancer properties. Preclinical studies have shown that this compound can induce apoptosis (programmed cell death) in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism behind this effect is thought to involve the modulation of signaling pathways that regulate cell survival and proliferation. These findings suggest that 1-(3-cyanophenyl)-4,4-difluorocyclohexane-1-carboxylic acid could be further developed as a potential anticancer agent.

The pharmacokinetic properties of 1-(3-cyanophenyl)-4,4-difluorocyclohexane-1-carboxylic acid have also been studied to assess its suitability for clinical use. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Additionally, preliminary toxicology studies have indicated that 1-(3-cyanophenyl)-4,4-difluorocyclohexane-1-carboxylic acid is well-tolerated at therapeutic doses with minimal adverse effects.

In conclusion, 1-(3-cyanophenyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2229574-92-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in areas such as anti-inflammatory drugs, antiviral agents, and anticancer therapies. Ongoing research continues to explore the full potential of this compound, paving the way for new treatments and advancements in medicinal chemistry.